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Compound of Interest

Compound Name: ONO-7579

Cat. No.: B10819360

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of investigational compounds like ONO-7579 are paramount for laboratory safety and
environmental protection. ONO-7579 is a potent and selective pan-tropomyosin receptor
kinase (pan-TRK) inhibitor, and as such, requires careful management throughout its lifecycle
in the laboratory, including its ultimate disposal.[1] This guide provides essential information on
the safe and compliant disposal of ONO-7579.

Essential Safety and Handling Precautions

Before disposal, it is critical to adhere to safe handling procedures to minimize exposure and
risk. Based on the Safety Data Sheet (SDS) for ONO-7579, the following precautions should be
taken:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a laboratory coat.

e Ventilation: Handle ONO-7579 in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of any dust or aerosols.

« Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of contact, rinse
the affected area immediately and thoroughly with water.

« Spill Management: In the event of a spill, avoid generating dust. Collect the spilled material
using an absorbent, non-combustible material and place it in a sealed container for disposal.
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Step-by-Step Disposal Protocol for ONO-7579

The disposal of ONO-7579 must comply with all applicable local, state, and federal regulations
for chemical waste.

o Waste Identification and Segregation:
o Pure, unused ONO-7579 should be disposed of as hazardous chemical waste.

o Contaminated materials, such as pipette tips, centrifuge tubes, gloves, and bench paper,
that have come into contact with ONO-7579 should be collected in a designated, clearly
labeled hazardous waste container.

o Solutions containing ONO-7579 should also be collected in a labeled, sealed, and
chemical-resistant waste container. Do not mix with incompatible waste streams.

o Containerization:
o Use only approved, leak-proof, and tightly sealed containers for storing ONO-7579 waste.

o Clearly label the waste container with "Hazardous Waste," the full chemical name "ONO-
7579," and any other information required by your institution's environmental health and
safety (EHS) department.

o Storage:
o Store the waste container in a designated, secure area away from incompatible materials.
o The storage area should be cool, dry, and well-ventilated.

e Disposal Request:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste. Do not attempt to dispose of ONO-7579 down the drain or in the regular
trash.

Quantitative Data from Safety Data Sheet
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Property Value

CAS Number 1622212-25-2
Molecular Formula C24H18CIF3N604S
Molecular Weight 578.95 g/mol

ONO-7579 Mechanism of Action: TRK Signaling
Pathway

ONO-7579 functions as a pan-TRK inhibitor, targeting the Tropomyosin receptor kinases TrkA,
TrkB, and TrkC. These receptors are crucial for neuronal development and function but can
also be implicated in the growth and survival of certain cancers when they are abnormally
activated, for instance, through gene fusions. ONO-7579 blocks the activity of these receptors,
thereby inhibiting downstream signaling pathways that promote cell proliferation and survival,
such as the Ras/MAPK and PI3K/AKT pathways.
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Caption: ONO-7579 inhibits the TRK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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